3-Bromobenzene-1,2-diamine
Cat. No. B140415
Key on ui cas rn:
1575-36-6
M. Wt: 187.04 g/mol
InChI Key: VWYTZNPMXYCBPK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[Br:1][c:2]1[c:3]([NH2:4])[c:5]([N+:9]([O-:10])=[O:11])[cH:6][cH:7][cH:8]1.[ClH:14].[Na+:13].[OH-:12]>>[Br:1][c:2]1[c:3]([NH2:4])[c:5]([NH2:9])[cH:6][cH:7][cH:8]1
|
Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
Nc1c(Br)cccc1[N+](=O)[O-]
|
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
[OH-]
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Nc1cccc(Br)c1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
